Cas no 10584-43-7 (1,1'-(P-phenylenedimethyl)di hydrazine)

• Product Name: 1,1'-(P-phenylenedimethyl)di hydrazine
• CAS No: 10584-43-7
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• CID: 1006451
• PubChem ID: 17017832
• Update Time: 2025-06-07

1,1'-(P-phenylenedimethyl)di hydrazine Chemical and Physical Properties

Names and Identifiers

• 1,1'-(P-phenylenedimethyl)di hydrazine
• [4-(hydrazinylmethyl)phenyl]methylhydrazine
• {[4-(HYDRAZINYLMETHYL)PHENYL]METHYL}HYDRAZINE
• 4-(HYDRAZINOMETHYL)BENZYL]HYDRAZINE
• [4-(Hydrazinomethyl)benzyl]hydrazine
• 1,1'-(benzene-1,4-diyldimethanediyl)dihydrazine
• AG-L-64738
• AGN-PC-019SP3
• BB 0218181
• CTK8F2513
• p-Xylylendihydrazin
• STK293205
• ALINDA 14906
• 1,1'-[1,4-Phenylenebis(methylene)]dihydrazine
• AKOS006331157
• p-xylylene-dihydrazine
• 10584-43-7
• DTXSID90588665

• MDL： MFCD09163794
• Inchi： 1S/C8H14N4/c9-11-5-7-1-2-8(4-3-7)6-12-10/h1-4,11-12H,5-6,9-10H2
• InChI Key： WGNIPMIDJBODIC-UHFFFAOYSA-N
• SMILES： N(CC1C=CC(=CC=1)CNN)N

Computed Properties

• Exact Mass: 166.121846464g/mol
• Monoisotopic Mass: 166.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 95.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 76.1Ų

1,1'-(P-phenylenedimethyl)di hydrazine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1,1'-(P-phenylenedimethyl)di hydrazine

1,1'-(P-phenylenedimethyl)di hydrazine (CAS No. 10584-43-7): An Overview of Its Properties, Applications, and Recent Research Advances

1,1'-(P-phenylenedimethyl)di hydrazine (CAS No. 10584-43-7) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound, also known as p-xylylenebis(hydrazine), is characterized by its hydrazine functional groups attached to a p-xylylene backbone. The molecular formula of 1,1'-(P-phenylenedimethyl)di hydrazine is C₈H₁₄N₄, and it has a molecular weight of 174.22 g/mol.

The physical properties of 1,1'-(P-phenylenedimethyl)di hydrazine include its appearance as a white crystalline solid at room temperature. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The compound exhibits a melting point of approximately 95°C and a boiling point of around 250°C under standard atmospheric conditions.

In terms of chemical reactivity, 1,1'-(P-phenylenedimethyl)di hydrazine is known for its ability to participate in various chemical reactions due to the presence of the hydrazine functional groups. These groups can undergo reactions such as condensation with aldehydes and ketones to form hydrazones, which are important intermediates in the synthesis of pharmaceuticals and other organic compounds. Additionally, the compound can be used as a reducing agent in certain chemical processes.

One of the key applications of 1,1'-(P-phenylenedimethyl)di hydrazine is in the field of materials science, particularly in the synthesis of advanced polymers and composites. The unique structure of this compound allows it to serve as a building block for the formation of polymeric materials with tailored properties. For example, recent research has shown that 1,1'-(P-phenylenedimethyl)di hydrazine can be used to synthesize poly(hydrazide)s, which have potential applications in areas such as drug delivery systems and catalysis.

In the pharmaceutical industry, 1,1'-(P-phenylenedimethyl)di hydrazine has been explored for its potential use as an intermediate in the synthesis of various drugs. The compound's ability to form stable derivatives through chemical modification makes it an attractive candidate for drug development. Recent studies have focused on the use of 1,1'-(P-phenylenedimethyl)di hydrazine in the synthesis of antiviral and anticancer agents. For instance, researchers have reported the successful synthesis of novel derivatives with enhanced antiviral activity against herpes simplex virus (HSV).

The environmental impact and safety profile of 1,1'-(P-phenylenedimethyl)di hydrazine are also important considerations. While detailed toxicological data is limited, preliminary studies suggest that the compound should be handled with care to avoid exposure through inhalation or skin contact. Proper safety protocols should be followed during handling and storage to ensure safe use.

Recent advancements in analytical techniques have also contributed to a better understanding of 1,1'-(P-phenylenedimethyl)di hydrazine. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and infrared spectroscopy (IR) are commonly used methods to characterize this compound and its derivatives. These techniques provide valuable insights into the molecular structure and purity of 1,1'-(P-phenylenedimethyl)di hydrazine, which is crucial for both research and industrial applications.

In conclusion, 1,1'-(P-phenylenedimethyl)di hydrazine (CAS No. 10584-43-7) is a multifaceted compound with a wide range of applications in chemistry, materials science, and pharmaceutical research. Its unique chemical properties make it an important building block for the synthesis of advanced materials and pharmaceuticals. Ongoing research continues to explore new applications and derivatives of this compound, further expanding its potential impact on various scientific fields.